Cas no 1803877-91-9 (Methyl 6-hydroxy-3-nitropyridine-2-acetate)

• Product Name: Methyl 6-hydroxy-3-nitropyridine-2-acetate
• CAS No: 1803877-91-9
• MF: C₈H₈N₂O₅
• MW: 212.15952205658
• CID: 4906589
• Update Time: 2025-05-20

Methyl 6-hydroxy-3-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-hydroxy-3-nitropyridine-2-acetate

• Inchi： 1S/C8H8N2O5/c1-15-8(12)4-5-6(10(13)14)2-3-7(11)9-5/h2-3H,4H2,1H3,(H,9,11)
• InChI Key： OCUNSCCNPGIUOL-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=C(C=CC(N1)=O)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 377
• XLogP3: -0.4
• Topological Polar Surface Area: 101

Additional information on Methyl 6-hydroxy-3-nitropyridine-2-acetate

Methyl 6-hydroxy-3-nitropyridine-2-acetate (CAS No. 1803877-91-9): A Comprehensive Overview

Methyl 6-hydroxy-3-nitropyridine-2-acetate (CAS No. 1803877-91-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, characterized by its nitro and hydroxyl functional groups, serves as a versatile intermediate in the synthesis of various biologically active molecules. The precise arrangement of these functional groups imparts distinct chemical properties, making it a valuable building block for drug development.

The structural motif of Methyl 6-hydroxy-3-nitropyridine-2-acetate is particularly noteworthy due to its pyridine core, which is a common scaffold in numerous pharmacologically relevant compounds. The presence of both a nitro group at the 3-position and a hydroxyl group at the 6-position introduces opportunities for diverse chemical modifications, enabling the synthesis of derivatives with tailored biological activities. This flexibility has made it a subject of intense interest in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied for their role in developing drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The nitro group in Methyl 6-hydroxy-3-nitropyridine-2-acetate can be further functionalized through reduction or nucleophilic substitution reactions, leading to the formation of amine or amide derivatives that exhibit enhanced biological activity.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with several diseases. Researchers have leveraged the structural features of Methyl 6-hydroxy-3-nitropyridine-2-acetate to design molecules that selectively inhibit specific kinases, thereby offering potential treatments for conditions such as cancer and inflammatory diseases. The hydroxyl group at the 6-position provides a site for further derivatization, allowing chemists to fine-tune the binding affinity and selectivity of these inhibitors.

Recent advancements in computational chemistry have further enhanced the understanding of how Methyl 6-hydroxy-3-nitropyridine-2-acetate can be utilized in drug design. Molecular modeling studies have revealed that small modifications to its structure can significantly alter its interactions with biological targets. These insights have guided the development of novel synthetic strategies aimed at optimizing the pharmacokinetic and pharmacodynamic properties of derivative compounds.

The versatility of Methyl 6-hydroxy-3-nitropyridine-2-acetate extends beyond kinase inhibition. Its scaffold has been explored in the development of antiviral agents, where modifications to the nitro and hydroxyl groups have led to compounds with potent activity against various viruses. This adaptability underscores its importance as a synthetic intermediate in pharmaceutical research.

In conclusion, Methyl 6-hydroxy-3-nitropyridine-2-acetate (CAS No. 1803877-91-9) represents a cornerstone compound in modern drug discovery. Its unique structural features and reactivity make it an invaluable tool for synthesizing biologically active molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new ways to exploit its chemical properties, this compound is poised to remain at the forefront of pharmaceutical innovation.